Cas no 6779-09-5 (4-Ethylphosphonic Acid)

• Product Name: 4-Ethylphosphonic Acid
• CAS No: 6779-09-5
• MF: C₂H₇O₃P
• MW: 110.048941850662
• MDL: MFCD00002141
• CID: 85754
• PubChem ID: 24857413
• Update Time: 2025-11-02

4-Ethylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Ethanephosphonic acid
• Ethylphosphonic acid
• 4-Ethylphosphonic Acid
• CHEBI:139369
• ETHYLPHOSPHONATE
• FT-0695008
• 6779-09-5
• AKOS015892851
• P-ETHYLPHOSPHONIC ACID
• UNII-SEL78D6NLX
• CHEMBL3234431
• NS00036176
• SCHEMBL9711348
• SEL78D6NLX
• Phosphonic acid, ethyl-
• EINECS 229-839-2
• Ethylphosphonic acid, 98%
• BDBM84557
• MFCD00002141
• SCHEMBL35435
• DTXSID20218044
• PHOSPHONIC ACID, P-ETHYL-
• DB-009742
• G77225
• DTXCID40140535

• MDL： MFCD00002141
• Inchi： 1S/C2H7O3P/c1-2-6(3,4)5/h2H2,1H3,(H2,3,4,5)
• InChI Key： GATNOFPXSDHULC-UHFFFAOYSA-N
• SMILES： P(CC)(=O)(O)O
• BRN： 1743032

Computed Properties

• Exact Mass: 110.01300
• Monoisotopic Mass: 110.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-63 °C (lit.)
• Boiling Point: 330-340 ºC (8 Torr)
• Flash Point: 111.3±22.6 ºC,
• Solubility: Soluble (174 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 67.34000
• LogP: 0.18400
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Ethylphosphonic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅱ
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on 4-Ethylphosphonic Acid

4-Ethylphosphonic Acid (CAS No. 6779-09-5): Properties, Applications, and Market Insights

4-Ethylphosphonic Acid (CAS No. 6779-09-5) is an organophosphorus compound with significant industrial and research applications. This comprehensive guide explores its chemical properties, synthesis methods, and emerging uses in modern technology. As demand grows for specialized phosphonic acid derivatives, understanding this compound's unique characteristics becomes increasingly important for chemists and material scientists.

The molecular structure of 4-Ethylphosphonic Acid features an ethyl group bonded to a phosphonic acid functional group (PO(OH)₂). This configuration gives the compound its distinctive acidic properties and chelating ability, making it valuable in various chemical processes. Recent studies highlight its potential in metal surface treatment applications, where its molecular structure enables effective interaction with metal ions.

In industrial settings, 4-Ethylphosphonic Acid 6779-09-5 serves multiple functions. Its primary application lies in corrosion inhibition, particularly in cooling water systems and metal processing. The compound forms stable complexes with metal surfaces, creating protective layers that significantly reduce oxidation rates. This property has led to increased interest from the automotive and aerospace industries, where material longevity is crucial.

The synthesis of 4-Ethylphosphonic Acid typically involves the reaction of ethylphosphonous dichloride with water, followed by oxidation. Modern green chemistry approaches are exploring more sustainable production methods, responding to growing environmental concerns. Researchers are investigating catalytic processes that reduce energy consumption and minimize byproduct formation during 4-Ethylphosphonic Acid manufacturing.

Recent advancements have expanded the potential applications of CAS 6779-09-5 in biomedical research. Its molecular structure shows promise in drug delivery systems, particularly for metal-chelating therapeutics. While not directly used in pharmaceuticals, its derivatives are being studied for their ability to modify drug solubility and stability. This aligns with current trends in personalized medicine and targeted drug development.

From a commercial perspective, the 4-Ethylphosphonic Acid market has shown steady growth, particularly in Asia-Pacific regions. The compound's versatility in industrial water treatment and material science applications drives demand. Manufacturers are focusing on improving purity levels and developing specialized grades to meet diverse industry requirements. Quality control remains paramount, with HPLC and NMR being standard analytical techniques for 4-Ethylphosphonic Acid purity assessment.

Environmental considerations surrounding 4-Ethylphosphonic Acid 6779-09-5 have gained attention in regulatory discussions. While the compound demonstrates lower toxicity compared to traditional phosphonates, proper handling and disposal protocols remain essential. The industry is moving toward developing biodegradable alternatives and improving recycling methods for phosphonic acid-containing solutions.

In research laboratories, 4-Ethylphosphonic Acid serves as a valuable building block for more complex organophosphorus compounds. Its reactivity allows for the creation of specialized ligands used in catalysis and material synthesis. Recent publications highlight its role in developing novel coordination polymers with potential applications in gas storage and separation technologies.

Storage and handling of CAS No. 6779-09-5 require standard laboratory precautions. The compound should be kept in tightly sealed containers away from strong oxidizers and bases. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during handling to prevent irritation. These safety considerations align with current laboratory best practices and workplace safety regulations.

The future outlook for 4-Ethylphosphonic Acid appears promising, with potential expansions into renewable energy applications. Researchers are exploring its use in battery technologies and solar cell components, capitalizing on its molecular properties. As industries continue seeking high-performance additives and specialty chemicals, this compound maintains its relevance in advanced material development.

For purchasers and researchers seeking 4-Ethylphosphonic Acid suppliers, quality certifications and analytical data sheets provide essential product information. The global market offers various purity grades, with technical grade being most common for industrial applications, while higher purity levels are available for research purposes. Understanding these specifications ensures proper compound selection for specific applications.

In conclusion, 4-Ethylphosphonic Acid (6779-09-5) represents an important member of the phosphonic acid family with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into new applications, position this compound as a valuable tool in both industrial processes and scientific research. As technology advances, we can anticipate further discoveries that will expand the utility of this versatile chemical compound.